Cas no 1803826-35-8 (2,4-Difluoro-6-(difluoromethoxy)benzamide)

• Product Name: 2,4-Difluoro-6-(difluoromethoxy)benzamide
• CAS No: 1803826-35-8
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4959796
• Update Time: 2025-06-29

2,4-Difluoro-6-(difluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-(difluoromethoxy)benzamide

• Inchi： 1S/C8H5F4NO2/c9-3-1-4(10)6(7(13)14)5(2-3)15-8(11)12/h1-2,8H,(H2,13,14)
• InChI Key： YGKHDXGZQUQLPY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(N)=O)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Additional information on 2,4-Difluoro-6-(difluoromethoxy)benzamide

2,4-Difluoro-6-(difluoromethoxy)benzamide (CAS No. 1803826-35-8): A Comprehensive Overview

2,4-Difluoro-6-(difluoromethoxy)benzamide, identified by the CAS registry number 1803826-35-8, is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its benzamide backbone, which is substituted with fluorine atoms and a difluoromethoxy group. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of 2,4-Difluoro-6-(difluoromethoxy)benzamide consists of a benzene ring with three substituents: two fluorine atoms at the 2 and 4 positions, and a difluoromethoxy group (-O-CF₂-) at the 6 position. This arrangement creates a highly fluorinated molecule, which is known for its stability and reactivity in certain chemical environments. The benzamide functional group (-CONH₂) further enhances the compound's versatility, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of 2,4-Difluoro-6-(difluoromethoxy)benzamide in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing fluorinated polymers, which are highly sought after in industries such as electronics and aerospace due to their exceptional thermal and chemical resistance. Additionally, this compound has been investigated for its role in medicinal chemistry, where its unique properties could potentially be harnessed to develop novel drug delivery systems or therapeutic agents.

In terms of synthesis, 2,4-Difluoro-6-(difluoromethoxy)benzamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods often involve the use of fluorinating agents and catalysts to achieve high yields and purity. The synthesis process is highly optimized to ensure the compound's stability and functionality for downstream applications.

The chemical properties of CAS No. 1803826-35-8 are influenced by its fluorinated substituents. Fluorine atoms are highly electronegative, which can significantly alter the electronic properties of the molecule. This makes it an excellent candidate for applications requiring strong electron-withdrawing effects, such as in electrochemical devices or as a component in advanced coatings.

In conclusion, 2,4-Difluoro-6-(difluoromethoxy)benzamide (CAS No. 1803826-35-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in the development of innovative materials and technologies.